Cas no 2375259-21-3 (2-Amino-4-(dimethylsulfamoyl)butanamide;hydrochloride)

• Product Name: 2-Amino-4-(dimethylsulfamoyl)butanamide;hydrochloride
• CAS No: 2375259-21-3
• MF: C₆H₁₆ClN₃O₃S
• MW: 245.7275390625
• CID: 6221355
• PubChem ID: 145874464
• Update Time: 2025-10-28

2-Amino-4-(dimethylsulfamoyl)butanamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(dimethylsulfamoyl)butanamide hydrochloride
• 2-Amino-4-(dimethylsulfamoyl)butanamide;hydrochloride
• 2375259-21-3
• EN300-7442151

• Inchi： 1S/C6H15N3O3S.ClH/c1-9(2)13(11,12)4-3-5(7)6(8)10;/h5H,3-4,7H2,1-2H3,(H2,8,10);1H
• InChI Key： FDIWDHKJTNFSPN-UHFFFAOYSA-N
• SMILES： Cl.S(CCC(C(N)=O)N)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 245.0600902g/mol
• Monoisotopic Mass: 245.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Additional information on 2-Amino-4-(dimethylsulfamoyl)butanamide;hydrochloride

Compound CAS No 2375259-21-3: A Comprehensive Overview

The compound with CAS No 2375259-21-3, known as 2-Amino-4-(dimethylsulfamoyl)butanamide; hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development. The molecule consists of a butanamide backbone with a dimethylsulfamoyl group at the 4-position and an amino group at the 2-position, which contributes to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of dimethylsulfamoyl groups in modulating the pharmacokinetic properties of compounds. The presence of this group in 2-Amino-4-(dimethylsulfamoyl)butanamide; hydrochloride enhances its solubility and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the amino group at the 2-position plays a critical role in hydrogen bonding, which is essential for interactions with biological targets such as enzymes and receptors.

One of the most exciting developments involving this compound is its potential use in treating neurological disorders. Research has shown that hydrochloride salts of this compound exhibit neuroprotective properties by inhibiting key enzymes involved in neurodegenerative processes. This finding has opened new avenues for exploring its therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the synthesis of CAS No 2375259-21-3 has been optimized to improve yield and purity, ensuring its scalability for large-scale production. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the manufacturing process, making it more efficient and cost-effective.

In terms of structural analysis, computational chemistry tools have been instrumental in understanding the molecular dynamics of this compound. Molecular docking studies have revealed that 2-Amino-4-(dimethylsulfamoyl)butanamide; hydrochloride exhibits strong binding affinity to several G-protein coupled receptors (GPCRs), suggesting its role as a potential agonist or antagonist in various signaling pathways.

The environmental impact of this compound has also been a topic of recent research. Studies indicate that it degrades efficiently under aerobic conditions, minimizing its ecological footprint. This is particularly important for industries aiming to comply with stringent environmental regulations while maintaining high standards of product quality.

In conclusion, CAS No 2375259-21-3, or 2-Amino-4-(dimethylsulfamoyl)butanamide; hydrochloride, represents a cutting-edge advancement in chemical synthesis and pharmacology. Its unique structure, coupled with recent research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to the field of medicinal chemistry.